Cas no 1089285-64-2 (1-(4-Methylphenyl)penta-1,4-dien-3-one)

• Product Name: 1-(4-Methylphenyl)penta-1,4-dien-3-one
• CAS No: 1089285-64-2
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5715442
• PubChem ID: 131246367
• Update Time: 2025-06-09

1-(4-Methylphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1089285-64-2
• EN300-1618319
• 1-(4-Methylphenyl)penta-1,4-dien-3-one
• 1,4-Pentadien-3-one, 1-(4-methylphenyl)-, (1E)-

• Inchi： 1S/C12H12O/c1-3-12(13)9-8-11-6-4-10(2)5-7-11/h3-9H,1H2,2H3/b9-8+
• InChI Key： YYFPRXGIIUVUNP-CMDGGOBGSA-N
• SMILES： O=C(C=C)/C=C/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 145-146 °C(Press: 2 Torr)

Additional information on 1-(4-Methylphenyl)penta-1,4-dien-3-one

Introduction to 1-(4-Methylphenyl)penta-1,4-dien-3-one (CAS No. 1089285-64-2)

1-(4-Methylphenyl)penta-1,4-dien-3-one, identified by its Chemical Abstracts Service number CAS No. 1089285-64-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a phenyl ring and a penta-1,4-dienone core, exhibits unique structural and electronic properties that make it a valuable scaffold for developing novel chemical entities.

The structural framework of 1-(4-Methylphenyl)penta-1,4-dien-3-one consists of a benzene ring substituted with a methyl group at the para position, connected to a five-membered diene system that incorporates a ketone functional group. This arrangement confers upon the molecule both aromatic stability and reactivity due to the presence of double bonds and the electron-withdrawing effect of the carbonyl group. Such structural features are often exploited in medicinal chemistry to modulate biological activity by influencing electronic distributions and steric interactions.

In recent years, there has been growing interest in conjugated dienes and their derivatives due to their potential applications in photopharmacology, material science, and drug discovery. The extended π-system in 1-(4-Methylphenyl)penta-1,4-dien-3-one allows for tunable electronic properties, making it an attractive candidate for designing molecules with enhanced photophysical characteristics. These properties are particularly relevant in the development of photoactive materials for applications such as organic electronics and optogenetics.

Moreover, the presence of both aromatic and aliphatic components in this compound provides a versatile platform for further functionalization. Researchers have leveraged this flexibility to explore derivatives with modified biological activities. For instance, studies have shown that substituents introduced at the double bonds or the methyl-substituted phenyl ring can significantly alter interactions with biological targets, offering opportunities to fine-tune pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of 1-(4-Methylphenyl)penta-1,4-dien-3-one is its potential as a building block for drug discovery. The combination of structural motifs commonly found in bioactive molecules makes it a promising candidate for further exploration. Recent computational studies have highlighted its suitability for virtual screening campaigns aimed at identifying novel therapeutic agents. These studies suggest that modifications to the core structure could yield compounds with enhanced binding affinity to specific enzymes or receptors.

The compound's reactivity also makes it an interesting subject for synthetic chemistry investigations. The penta-1,4-dienone moiety can participate in various reactions, including Michael additions, cycloadditions, and oxidation processes, which are widely used in constructing more complex molecular architectures. Such synthetic versatility is crucial for developing libraries of diverse compounds for high-throughput screening (HTS) experiments.

In addition to its pharmaceutical potential, 1-(4-Methylphenyl)penta-1,4-dien-3-one has garnered attention in the field of materials science. Its ability to form stable π-stacking interactions makes it a candidate for applications in liquid crystals or organic semiconductors. Researchers are exploring its behavior in thin films and solution-phase systems to assess its suitability for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 1-(4-Methylphenyl)penta-1,4-dien-3-one has been optimized through multiple routes to ensure high yield and purity. Common methodologies involve cross-coupling reactions between aryl halides and organometallic reagents followed by intramolecular cyclization steps. Advances in catalytic systems have further improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation.

Evaluation of CAS No. 1089285-64-2 in preclinical models has provided insights into its pharmacological profile. Initial studies indicate that derivatives of this compound exhibit modulatory effects on certain signaling pathways relevant to neurological disorders and inflammation. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for therapeutic development.

The growing body of literature on 1-(4-Methylphenyl)penta-1,4-dien-3-one underscores its significance as a chemical entity with broad applicability across multiple disciplines. As synthetic methodologies continue to evolve and computational tools become more sophisticated, opportunities for exploring new derivatives and applications will undoubtedly expand.